![molecular formula C11H9NO2 B188263 2-Methylquinoline-4-carboxylic acid CAS No. 634-38-8](/img/structure/B188263.png)
2-Methylquinoline-4-carboxylic acid
Overview
Description
2-Methylquinoline-4-carboxylic acid is a chemical compound with the molecular formula C11H9NO2 . It is also known by other names such as 2-Methyl-quinoline-4-carboxylic acid and 2-Methyl-4-quinolinecarboxylic acid .
Synthesis Analysis
The synthesis of this compound involves the Doebner reaction, which is the chemical reaction of an aniline with an aldehyde and pyruvic acid to form quinoline-4-carboxylic acids . Aniline derivatives possessing electron-donating groups are needed for the synthesis of this compound derivatives in ethanol .Molecular Structure Analysis
The molecular structure of this compound includes a benzene ring fused with a pyridine moiety . The InChI representation of the molecule isInChI=1S/C11H9NO2/c1-7-6-9 (11 (13)14)8-4-2-3-5-10 (8)12-7/h2-6H,1H3, (H,13,14)
. Chemical Reactions Analysis
The Doebner reaction is key in the formation of this compound . The reaction is regioselective and ring closure occurs on the position with less steric hindrance .Physical And Chemical Properties Analysis
The molecular weight of this compound is 187.19 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The exact mass and monoisotopic mass of the compound are 187.063328530 g/mol . The topological polar surface area of the compound is 50.2 Ų .Scientific Research Applications
Hydrogen Bonded Supramolecular Frameworks : Studies have shown that 2-methylquinoline binds effectively with carboxylic acids, forming hydrogen-bonded supramolecular frameworks. These frameworks are characterized by noncovalent weak interactions and have applications in crystallography and materials science (Jin et al., 2012).
Biological Activities : Synthesis of 2-methylquinoline-4-carboxylic acids with aromatic aldehydes has led to compounds with anti-inflammatory, analgesic, antimicrobial, and antifungal activities. These findings are significant for pharmaceutical applications (Dubrovin et al., 2015).
Crystal Packing and Weak Interactions : 2-Methylquinoline’s interaction with carboxylic acids, leading to the formation of 1D-3D framework structures, emphasizes its role in crystal engineering and the study of weak interactions in solid-state chemistry (Gao et al., 2014).
Synthesis of Derivatives : The compound has been used in the synthesis of various derivatives, including quinoline-4-carboxylic acid, through reactions with other chemicals. This process is important in organic chemistry and compound development (Brasyunas et al., 1988).
Semiconductor Properties : A study on a zinc zero-dimensional structure complex using 3-hydroxy-2-methylquinoline-4-carboxylic acid revealed its potential in semiconductor applications, with photoluminescence in the blue region (Yi et al., 2019).
Toxicological Evaluation : Toxicological studies have been conducted on derivatives of 2-methylquinoline-4-carboxylic acid for assessing their safety in food and beverage applications, highlighting its relevance in food chemistry and safety (Arthur et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Quinoline derivatives, which include 2-methylquinoline-4-carboxylic acid, are known to have versatile applications in medicinal chemistry .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Quinoline derivatives are known to interact with various biochemical pathways, leading to diverse biological and pharmaceutical activities .
Result of Action
Biological testing on animals has shown that some quinoline-4-carboxylic acids, which include this compound, have anti-inflammatory, analgesic, antimicrobial, and antifungal activity .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Methylquinoline-4-carboxylic acid are not fully understood. It is known that the compound can interact with various enzymes, proteins, and other biomolecules. For instance, it has been found to have anti-inflammatory, analgesic, antimicrobial, and antifungal activity in animal studies .
Cellular Effects
The cellular effects of this compound are complex and depend on the specific cellular context. It has been shown to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. This could include any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
It is likely that it interacts with various enzymes or cofactors and could also have effects on metabolic flux or metabolite levels .
Transport and Distribution
It could potentially interact with various transporters or binding proteins, and could also have effects on its localization or accumulation .
Subcellular Localization
It could potentially be directed to specific compartments or organelles by targeting signals or post-translational modifications .
properties
IUPAC Name |
2-methylquinoline-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-7-6-9(11(13)14)8-4-2-3-5-10(8)12-7/h2-6H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDHNPTVQFNWOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80345426 | |
Record name | 2-methylquinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80345426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
634-38-8 | |
Record name | 2-methylquinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80345426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methylquinoline-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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